N-[2-[(4-iodoanilino)methyl]phenyl]-4-methylbenzenesulfonamide

• Molecular Formula: C20H19IN2O2S
• Molecular Weight: 478.3g/mol
• IUPAC Name: N-[2-[(4-iodoanilino)methyl]phenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H19IN2O2S/c1-15-6-12-19(13-7-15)26(24,25)23-20-5-3-2-4-16(20)14-22-18-10-8-17(21)9-11-18/h2-13,22-23H,14H2,1H3
• InChI Key: OQFCQJNLINVLIU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2CNC3=CC=C(C=C3)I

Description

N-[2-[(4-iodoanilino)methyl]phenyl]-4-methylbenzenesulfonamide is a complex organic compound with the molecular formula C20H19IN2O2S and a molecular weight of 478.35 g/mol . This compound is characterized by the presence of an iodine atom attached to an aniline group, which is further connected to a phenyl ring and a methylbenzenesulfonamide group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[(4-iodoanilino)methyl]phenyl]-4-methylbenzenesulfonamide typically involves a multi-step process. One common method includes the following steps:

Formation of 4-iodoaniline: This can be achieved by iodination of aniline using iodine and an oxidizing agent such as sodium nitrite.

Coupling Reaction: The 4-iodoaniline is then coupled with 2-(chloromethyl)phenylamine under basic conditions to form the intermediate product.

Sulfonamide Formation: The intermediate is reacted with 4-methylbenzenesulfonyl chloride in the presence of a base like triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

N-[2-[(4-iodoanilino)methyl]phenyl]-4-methylbenzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to form amines.

Coupling Reactions: It can participate